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Compound of Interest

Compound Name: Ethamoxytriphetol

Cat. No.: B1671385

Providing critical safety and operational guidance for the responsible management of
Ethamoxytriphetol (MER-25) waste in research and development settings.

Ethamoxytriphetol, also known as MER-25, is a synthetic nonsteroidal antiestrogen.[1][2] As
with any laboratory chemical, its proper disposal is paramount to ensure the safety of
personnel and the protection of the environment. While specific disposal guidelines for
Ethamoxytriphetol are not readily available, a conservative approach based on its relationship
to other selective estrogen receptor modulators (SERMs) and general principles of hazardous
waste management is essential. This document outlines the necessary procedures for the safe
disposal of Ethamoxytriphetol, empowering researchers to manage this chemical waste
responsibly.

Chemical and Physical Properties

A summary of the key chemical and physical data for Ethamoxytriphetol is provided below.
This information is critical for understanding its potential environmental fate and for making
informed decisions regarding its disposal.
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Property Value
Formula C27H33NO3
Molar Mass 419.565 g-mol-1

MER-25, 1-(p-(2-
Synonyms (diethylamino)ethoxy)phenyl)-1-phenyl-2-(p-
methoxyphenyl)ethanol

Source: Wikipedia[1]

Step-by-Step Disposal Protocol

The following protocol is a general guideline based on best practices for the disposal of
research chemicals and hazardous waste. Always consult your institution's Environmental
Health and Safety (EHS) department for specific requirements and procedures in your location.

1. Waste ldentification and Classification:

o Hazard Assessment: Due to its biological activity as a selective estrogen receptor modulator
and its structural similarity to other compounds that may have reproductive and carcinogenic
hazards, Ethamoxytriphetol waste should be handled as hazardous chemical waste.
Although specific toxicity data is limited, it is prudent to assume it may pose risks. For
instance, the structurally related compound Tamoxifen is classified as a carcinogen and may
damage fertility or the unborn child.[3][4]

e Waste Stream Segregation: Do not mix Ethamoxytriphetol waste with non-hazardous trash
or other waste streams unless explicitly permitted by your institution's EHS guidelines. It
should be collected in a designated hazardous waste container.

2. Personal Protective Equipment (PPE):

» Before handling Ethamoxytriphetol or its waste, ensure you are wearing appropriate PPE,
including:

o Safety glasses or goggles
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o Alab coat

o Chemical-resistant gloves (nitrile or neoprene are generally suitable for small quantities)

. Waste Collection and Storage:

Container Selection: Use a chemically compatible and clearly labeled waste container. The
container should be in good condition, with a secure, tight-fitting lid.

Labeling: The waste container must be labeled with the words "Hazardous Waste" and the
full chemical name: "Ethamoxytriphetol”. Also, include the approximate concentration and
guantity of the waste.

Storage Location: Store the waste container in a designated satellite accumulation area
(SAA) that is at or near the point of generation and under the control of the laboratory
personnel. The storage area should be a secondary containment bin or tray to prevent the
spread of material in case of a leak.

. Disposal Procedure:

Contact EHS: Once the waste container is full or ready for disposal, contact your institution's
EHS department to arrange for a pickup. Do not attempt to dispose of the chemical waste
down the drain or in the regular trash.

Licensed Disposal Company: Your institution's EHS department will work with a licensed
professional waste disposal service to ensure the material is transported and disposed of in
compliance with all federal, state, and local regulations.

. Spill and Emergency Procedures:

Small Spills: In the event of a small spill, absorb the material with an inert absorbent material
(e.g., vermiculite, sand, or commercial spill pillows). Collect the contaminated absorbent
material into a sealed, labeled hazardous waste container.

Large Spills: For large spills, evacuate the area and contact your institution's emergency
response team and EHS department immediately.
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o Personal Contamination: If skin contact occurs, wash the affected area thoroughly with soap
and water. If eye contact occurs, flush the eyes with copious amounts of water for at least 15
minutes and seek medical attention.

Ethamoxytriphetol Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Ethamoxytriphetol waste in a laboratory setting.
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Caption: Decision workflow for the safe disposal of Ethamoxytriphetol.
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By adhering to these procedures and consulting with institutional safety professionals,
researchers can ensure the safe and compliant disposal of Ethamoxytriphetol waste, thereby
fostering a secure and environmentally responsible laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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